Cas no 346698-88-2 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine
• CAS No: 346698-88-2
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 3070261
• PubChem ID: 2874753
• Update Time: 2025-08-05

1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl[4-(4-nitrophenyl)piperazin-1-yl]methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine
• SR-01000478616-1
• benzo[d][1,3]dioxol-5-yl(4-(4-nitrophenyl)piperazin-1-yl)methanone
• EU-0009904
• STK023063
• 346698-88-2
• WAY-119171
• Oprea1_689718
• 1,3-benzodioxol-5-yl-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• AKOS000807218
• Benzo[1,3]dioxol-5-yl-[4-(4-nitro-phenyl)-piperazin-1-yl]-methanone
• F1161-0058
• SR-01000478616
• 1,3-BENZODIOXOL-5-YL[4-(4-NITROPHENYL)PIPERAZINO]METHANONE
• Z29373459

• Inchi： 1S/C18H17N3O5/c22-18(13-1-6-16-17(11-13)26-12-25-16)20-9-7-19(8-10-20)14-2-4-15(5-3-14)21(23)24/h1-6,11H,7-10,12H2
• InChI Key： PZAADSYODXCXHB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 355.11682065Da
• Monoisotopic Mass: 355.11682065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.8Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine

1-(2H-1,3-Benzodioxole-5-Carbonyl)-4-(4-Nitrophenyl)Piperazine: A Comprehensive Overview

The compound with CAS No 346698-88-2, commonly referred to as 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring, a benzodioxole moiety, and a nitrophenyl group, each contributing to its distinct chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in the design of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. In this compound, the piperazine ring is substituted with a benzodioxole carbonyl group at position 1 and a 4-nitrophenyl group at position 4. This substitution pattern enhances the molecule's stability and bioavailability while introducing potential sites for further functionalization.

The benzodioxole moiety in this compound plays a crucial role in modulating its pharmacokinetic properties. Benzodioxoles are known for their ability to improve solubility and permeability, which are critical factors in drug delivery. The carbonyl group attached to the benzodioxole further enhances the molecule's ability to participate in conjugation reactions, making it a versatile building block for medicinal chemists.

The presence of the 4-nitrophenyl group introduces additional functionality to the molecule. Nitro groups are electron-withdrawing substituents that can influence the electronic properties of aromatic rings. In this case, the nitrophenyl group not only increases the molecule's lipophilicity but also provides a site for potential interactions with biological targets such as enzymes or receptors.

Recent research has focused on the application of this compound in the development of novel therapeutic agents. For instance, studies have explored its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders. The compound's ability to selectively bind to these enzymes makes it a promising candidate for further preclinical testing.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical synthesis. The piperazine ring serves as a versatile scaffold for constructing larger molecules with complex architectures. Researchers have utilized this compound as an intermediate in the synthesis of more elaborate structures, demonstrating its utility in organic chemistry.

The synthesis of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine involves a series of well-established organic reactions. Key steps include the formation of the piperazine ring through reductive amination and subsequent substitution reactions to introduce the benzodioxole and nitrophenyl groups. These reactions are typically carried out under mild conditions to ensure high yields and maintain the integrity of sensitive functional groups.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and purity, ensuring its suitability for both academic and industrial applications.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-nitrophenyl)piperazine represents a significant advancement in organic chemistry and pharmacology. Its unique structural features and promising biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.